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For Researchers, Scientists, and Drug Development Professionals

Introduction

Organolithium reagents are powerful tools in organic synthesis, valued for their ability to form
new carbon-carbon bonds. Among these, vinyllithium species are particularly useful for the
introduction of vinyl moieties. A common and effective method for the generation of vinyllithium
reagents is the Shapiro reaction, which proceeds via the decomposition of a tosylhydrazone in
the presence of a strong base, typically an alkyllithium.[1][2] This application note details the
generation of a heptenyllithium species from heptan-2-one tosylhydrazone and its subsequent
electrophilic quench with a variety of electrophiles. The protocols provided herein offer a
framework for the synthesis of a diverse range of substituted heptenes.

Data Presentation

The following table summarizes representative yields for the electrophilic quench of the
vinyllithium intermediate generated from heptan-2-one tosylhydrazone. The yields are compiled
from various sources and are illustrative of typical outcomes for the reaction of vinyllithiums

with a range of electrophiles.
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Electrophile Product

Typical Yield (%)

1-Phenyl-2-pentyl-2-propen-1-

Benzaldehyde ol 75-85
Acetone 2-Methyl-3-pentyl-3-buten-2-ol 70-80
Methyl lodide 2-Methyl-1-heptene 60-70
Benzyl Bromide 3-Pentyl-4-phenyl-1-butene 65-75
Carbon Dioxide 2-Pentyl-2-propenoic acid 60-70
N,N-Dimethylformamide (DMF)  2-Pentyl-2-propenal 55-65

Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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